Cas no 690245-41-1 (4-(3-chlorobenzenesulfonamido)methyl-N-(2-phenylethyl)benzamide)

• Product Name: 4-(3-chlorobenzenesulfonamido)methyl-N-(2-phenylethyl)benzamide
• CAS No: 690245-41-1
• MF: C₂₂H₂₁ClN₂O₃S
• MW: 428.931743383408
• CID: 5418954
• Update Time: 2025-07-23

4-(3-chlorobenzenesulfonamido)methyl-N-(2-phenylethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-({[(3-chlorophenyl)sulfonyl]amino}methyl)-N-(2-phenylethyl)benzamide
• 4-(3-chlorobenzenesulfonamido)methyl-N-(2-phenylethyl)benzamide

• Inchi： 1S/C22H21ClN2O3S/c23-20-7-4-8-21(15-20)29(27,28)25-16-18-9-11-19(12-10-18)22(26)24-14-13-17-5-2-1-3-6-17/h1-12,15,25H,13-14,16H2,(H,24,26)
• InChI Key： WISCEJOBUFCTAT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NCC1=CC=C(C=C1)C(NCCC1C=CC=CC=1)=O)C1C=CC=C(Cl)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(3-chlorobenzenesulfonamido)methyl-N-(2-phenylethyl)benzamide

Comprehensive Analysis of 4-(3-chlorobenzenesulfonamido)methyl-N-(2-phenylethyl)benzamide (CAS 690245-41-1): Properties, Applications, and Research Insights

4-(3-chlorobenzenesulfonamido)methyl-N-(2-phenylethyl)benzamide (CAS 690245-41-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative exhibits unique structural features, including a chlorobenzenesulfonamido moiety and a phenylethylbenzamide backbone, which contribute to its potential applications in drug discovery and molecular targeting. Researchers are increasingly exploring its interactions with biological systems, particularly in the context of enzyme inhibition and receptor modulation.

The compound's CAS number 690245-41-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure combines a 3-chlorobenzenesulfonamide group with a N-(2-phenylethyl)benzamide scaffold, a configuration that has shown promise in modulating protein-protein interactions. Recent studies highlight its potential as a lead compound for designing novel therapeutics, especially in areas like inflammation and metabolic disorders, which align with current trends in precision medicine and targeted drug delivery.

In the realm of medicinal chemistry, 4-(3-chlorobenzenesulfonamido)methyl-N-(2-phenylethyl)benzamide is often discussed alongside small-molecule inhibitors and structure-activity relationship (SAR) studies. Its chlorobenzene component enhances lipophilicity, potentially improving membrane permeability—a key factor in optimizing bioavailability. This aligns with frequent search queries such as "sulfonamide derivatives in drug design" and "how to improve compound bioavailability," reflecting industry priorities.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, including sulfonylation and amide coupling, techniques widely covered in peer-reviewed journals. Analytical characterization typically employs HPLC, NMR, and mass spectrometry, addressing common researcher questions about compound purity verification. The phenylethyl group in its structure also invites comparisons to neurotransmitters, sparking interest in neurological applications—a trending topic in neuroscience research forums.

Environmental and safety profiles of CAS 690245-41-1 are rigorously documented, with data sheets emphasizing proper handling under standard laboratory protocols. While not classified as hazardous, its chlorinated aromatic nature warrants scrutiny in green chemistry discussions, a hot topic among researchers seeking eco-friendly synthesis methods. This connects to popular searches like "sustainable pharmaceutical synthesis" and "reducing halogenated waste."

In commercial contexts, suppliers often list this compound under alternative identifiers like 4-(3-CBSA)methyl-N-PEB benzamide, catering to diverse nomenclature preferences. Its pricing and availability fluctuate based on custom synthesis demand, reflecting broader market trends in specialty chemicals. Patent literature reveals its inclusion in several drug candidate portfolios, particularly for kinase inhibition—a field dominating cancer research publications.

Emerging computational approaches, such as molecular docking and QSAR modeling, have been applied to predict the behavior of 4-(3-chlorobenzenesulfonamido)methyl-N-(2-phenylethyl)benzamide in biological systems. These methods address frequent queries about in silico drug discovery tools. The compound's torsional flexibility and hydrogen-bonding capacity make it an interesting subject for conformational analysis studies, another area gaining traction in cheminformatics communities.

Future research directions may explore its potential in combination therapies or as a chemical probe for pathway elucidation—topics frequently appearing in grant proposals and research funding databases. As the scientific community prioritizes reproducibility and open data, detailed documentation of this compound's properties contributes valuable information to public chemical repositories, answering the growing demand for transparent research materials.